Cas no 89739-48-0 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-)

1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy- structure
89739-48-0 structure
Product name:1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-
CAS No:89739-48-0
MF:C16H17NO
MW:239.312284231186
CID:590603
PubChem ID:14349032

1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenoxy-
    • 5-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 1-Phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
    • YPSCVOIRZZGNDZ-UHFFFAOYSA-N
    • SCHEMBL9797704
    • 1-phenoxy-2,3,4,5-tetrahydro-3-benzazepine
    • 89739-48-0
    • DTXSID70559237
    • Inchi: InChI=1S/C16H17NO/c1-2-7-14(8-3-1)18-16-12-17-11-10-13-6-4-5-9-15(13)16/h1-9,16-17H,10-12H2
    • InChI Key: YPSCVOIRZZGNDZ-UHFFFAOYSA-N
    • SMILES: C1CNCC(C2=CC=CC=C21)OC3=CC=CC=C3

Computed Properties

  • Exact Mass: 239.131014166g/mol
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.3Ų

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